Cas no 104383-21-3 (1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-)

1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]- structure
104383-21-3 structure
Product Name:1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
CAS No:104383-21-3
MF:C18H16F6N4O4
MW:466.334465026855
CID:157009
Update Time:2024-01-25

1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
    • 1,3-Propanediamine,N-methyl-N,N'-bis[2-nitro-4-(trifluoromethyl)phenyl]- (9CI)
    • CP 17347
    • 1,3-Propanediamine, N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C18H16F6N4O4/c1-26(14-6-4-12(18(22,23)24)10-16(14)28(31)32)8-2-7-25-13-5-3-11(17(19,20)21)9-15(13)27(29)30/h3-6,9-10,25H,2,7-8H2,1H3
    • InChI Key: NHPZXKXVPFDVLC-UHFFFAOYSA-N
    • SMILES: C(N(C)C1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O)CCNC1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 466.10768

Experimental Properties

  • Density: 1.480±0.06 g/cm3(Predicted)
  • Boiling Point: 519.2±50.0 °C(Predicted)
  • PSA: 101.55
  • pka: 0.73±0.50(Predicted)
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